Cas no 77681-42-6 ( )

• Product Name: &nbsp
• CAS No: 77681-42-6
• MF: C₁₇H₁₆N₆
• MW: 304.349142074585
• CID: 983683
• PubChem ID: 432465
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 7-[(4-aminophenyl)methyl]pyrrolo[3,2-f]quinazoline-1,3-diamine
• CS-0899308
• 750522-61-3
• NSC309401
• NCI60_002654
• 7-(4-aminobenzyl)-7H-pyrrolo[3,2-f]quinazoline-1,3-diamine
• 24Q59DBC8I
• HY-156859A
• MLS002701801
• 7H-Pyrrolo(3,2-f)quinazoline-1,3-diamine, 7-((4-aminophenyl)methyl)-
• SMR001565395
• 7H-Pyrrolo[3,2-f]quinazoline-1,3-diamine, 7-[(4-aminophenyl)methyl]-
• UNII-24Q59DBC8I
• SCHEMBL16210655
• 7-((4-Aminophenyl)methyl)-7H-pyrrolo(3,2-f)quinazoline-1,3-diamine
• 77681-42-6
• CHEMBL1724189
• 2H-Pyrrolo[3,2-f]quinazoline-2,4(3H)-diamine der.
•  

• Inchi： 1S/C17H16N6/c18-11-3-1-10(2-4-11)9-23-8-7-12-14(23)6-5-13-15(12)16(19)22-17(20)21-13/h1-8H,9,18H2,(H4,19,20,21,22)
• InChI Key： LNEWNMFMWDBAKM-UHFFFAOYSA-N
• SMILES： N1(C=CC2C3=C(N)N=C(N)N=C3C=CC1=2)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 304.14364454g/mol
• Monoisotopic Mass: 304.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų